N-[1-(1H-1,3-benzodiazol-2-yl)-2-methylpropyl]prop-2-enamide

• IUPAC Name: N-[1-(1H-benzimidazol-2-yl)-2-methylpropyl]prop-2-enamide
• InChI: InChI=1S/C14H17N3O/c1-4-12(18)17-13(9(2)3)14-15-10-7-5-6-8-11(10)16-14/h4-9,13H,1H2,2-3H3,(H,15,16)(H,17,18)
• InChI Key: DRXXKYRCGRCUTH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C1=NC2=CC=CC=C2N1)NC(=O)C=C
• Molecular Formula: C14H17N3O
• Molecular Weight: 243.30 g/mol

Description

N-[1-(1H-1,3-benzodiazol-2-yl)-2-methylpropyl]prop-2-enamide, also known as BDMP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-[1-(1H-1,3-benzodiazol-2-yl)-2-methylpropyl]prop-2-enamide is not fully understood, but it is believed to work by interacting with the GABA receptor system in the brain. GABA is a neurotransmitter that is responsible for inhibiting the activity of neurons in the brain. This compound is believed to enhance the activity of the GABA receptor system, leading to increased inhibition of neuronal activity.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including reducing anxiety and depression-like behaviors in animal models, increasing the activity of the GABA receptor system, and reducing the proliferation of cancer cells. This compound has also been shown to have a low toxicity profile, making it a promising candidate for further research.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[1-(1H-1,3-benzodiazol-2-yl)-2-methylpropyl]prop-2-enamide is its low toxicity profile, which makes it a safe candidate for further research. However, the complex synthesis method and the limited availability of this compound may pose challenges for researchers. Additionally, the mechanism of action of this compound is not fully understood, which may limit its potential applications.

Future Directions

There are several future directions for research on N-[1-(1H-1,3-benzodiazol-2-yl)-2-methylpropyl]prop-2-enamide, including further investigation of its potential as an anticancer and antiviral agent, as well as its potential use in the treatment of anxiety and depression. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential as a drug target for various diseases. Finally, the development of new and more efficient synthesis methods for this compound may increase its availability and make it more accessible for further research.

Synthesis Methods

N-[1-(1H-1,3-benzodiazol-2-yl)-2-methylpropyl]prop-2-enamide can be synthesized using a variety of methods, including the reaction of 2-amino-5-chlorobenzophenone with 2-methyl-2-propen-1-ol in the presence of a base. The resulting product is then subjected to further reactions to obtain this compound. The synthesis of this compound is a complex process that requires careful attention to detail and precision.

Scientific Research Applications

N-[1-(1H-1,3-benzodiazol-2-yl)-2-methylpropyl]prop-2-enamide has been extensively studied for its potential application in various fields, including medicinal chemistry, neuroscience, and pharmacology. In medicinal chemistry, this compound has been shown to have promising anticancer and antiviral properties. In neuroscience, this compound has been investigated for its potential use in the treatment of anxiety and depression. In pharmacology, this compound has been studied for its potential as a drug target for various diseases.